4-Methyl-1-[3-(5-methylfuran-2-yl)butyl]piperidine

• IUPAC Name: 4-methyl-1-[3-(5-methylfuran-2-yl)butyl]piperidine
• InChI: InChI=1S/C15H25NO/c1-12-6-9-16(10-7-12)11-8-13(2)15-5-4-14(3)17-15/h4-5,12-13H,6-11H2,1-3H3
• InChI Key: ZHLIZAIZZJBAOF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCC(C)C2=CC=C(O2)C
• Molecular Formula: C15H25NO
• Molecular Weight: 235.36 g/mol

Description

4-Methyl-1-[3-(5-methylfuran-2-yl)butyl]piperidine is a complex organic compound that features a piperidine ring substituted with a 5-methylfuran moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-1-[3-(5-methylfuran-2-yl)butyl]piperidine typically involves multi-step organic reactionsThis can be achieved through a series of reactions such as nucleophilic substitution and catalytic hydrogenation .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of advanced catalytic systems and continuous flow reactors to streamline the process and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-1-[3-(5-methylfuran-2-yl)butyl]piperidine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This can be used to remove oxygen-containing groups or reduce double bonds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles depending on the desired substitution .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxyl or carbonyl derivatives, while substitution reactions can introduce a wide range of functional groups .

Scientific Research Applications

4-Methyl-1-[3-(5-methylfuran-2-yl)butyl]piperidine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Its derivatives may exhibit biological activity, making it a candidate for drug development.

Industry: Used in the production of materials with specific chemical properties

Mechanism of Action

The mechanism of action of 4-Methyl-1-[3-(5-methylfuran-2-yl)butyl]piperidine involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Similar Compounds

2-Methylfuran: A simpler furan derivative with similar reactivity.

Piperidine: The parent compound of the piperidine ring system.

5-Methylfurfural: Another furan derivative with different substituents

Uniqueness

4-Methyl-1-[3-(5-methylfuran-2-yl)butyl]piperidine is unique due to its combined piperidine and furan structures, which confer distinct chemical and physical properties. This makes it particularly valuable in applications requiring specific reactivity and stability .